1-methyl-2,3-dihydro-1H-indol-4-amine dihydrochloride
Overview
Description
1-methyl-2,3-dihydro-1H-indol-4-amine dihydrochloride is a useful research compound. Its molecular formula is C9H14Cl2N2 and its molecular weight is 221.12 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2,3-dihydro-1H-indol-4-amine dihydrochloride involves the reduction of 1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid followed by the conversion of the resulting 1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid hydrazide to the corresponding amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid", "hydrazine hydrate", "hydrochloric acid", "sodium borohydride", "methanol", "diethyl ether" ], "Reaction": [ "1. 1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid is dissolved in methanol.", "2. Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "3. The reaction mixture is quenched with water and extracted with diethyl ether.", "4. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid hydrazide.", "5. 1-methyl-2,3-dihydro-1H-indole-4-carboxylic acid hydrazide is dissolved in hydrochloric acid and the mixture is stirred at room temperature for several hours.", "6. The resulting amine is extracted with diethyl ether and dried over anhydrous sodium sulfate.", "7. The diethyl ether is removed under reduced pressure to yield 1-methyl-2,3-dihydro-1H-indol-4-amine.", "8. 1-methyl-2,3-dihydro-1H-indol-4-amine is dissolved in hydrochloric acid and the mixture is stirred at room temperature for several hours.", "9. The resulting dihydrochloride salt is isolated by filtration and dried under vacuum." ] } | |
CAS No. |
2727074-25-9 |
Molecular Formula |
C9H14Cl2N2 |
Molecular Weight |
221.12 g/mol |
IUPAC Name |
1-methyl-2,3-dihydroindol-4-amine;dihydrochloride |
InChI |
InChI=1S/C9H12N2.2ClH/c1-11-6-5-7-8(10)3-2-4-9(7)11;;/h2-4H,5-6,10H2,1H3;2*1H |
InChI Key |
LLNYZFGWNIUELB-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC2=C(C=CC=C21)N.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
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